1-Isopropyl-2-(thiophen-2-yl)piperidine

• Molecular Formula: C12H19NS
• Molecular Weight: 209.35 g/mol
• IUPAC Name: 1-propan-2-yl-2-thiophen-2-ylpiperidine
• InChI: InChI=1S/C12H19NS/c1-10(2)13-8-4-3-6-11(13)12-7-5-9-14-12/h5,7,9-11H,3-4,6,8H2,1-2H3
• InChI Key: XPSOFLLLDZEUSQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCCCC1C2=CC=CS2

Description

1-Isopropyl-2-(thiophen-2-yl)piperidine is a piperidine derivative featuring an isopropyl group at the 1-position and a thiophen-2-yl substituent at the 2-position of the piperidine ring. Its molecular formula is C12H19NS, with a molecular weight of 209.35 g/mol. The compound combines the conformational flexibility of the piperidine ring with the electron-rich aromatic thiophene moiety, making it a structurally unique molecule.

The isopropyl group introduces steric bulk, which may influence binding affinity and selectivity at receptor sites, while the thiophene ring contributes to π-π stacking interactions and modulates electronic properties. These features position the compound as a candidate for studying structure-activity relationships (SAR) in neuropharmacology or materials science.

Preparation Methods

The synthesis of 1-Isopropyl-2-(thiophen-2-yl)piperidine typically involves the following steps:

Starting Materials: The synthesis begins with piperidine and thiophene derivatives.

Reaction Conditions: The thiophene derivative is subjected to a Friedel-Crafts alkylation reaction with isopropyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride.

Industrial Production: Industrial production methods may involve continuous flow reactors to optimize yield and purity, ensuring scalability and cost-effectiveness.

Chemical Reactions Analysis

Functionalization Reactions

The compound undergoes diverse functionalization pathways, including nucleophilic substitutions and heterocyclic formations:

• Thiourea Derivatives : Reaction with phenyl isothiocyanate introduces thiourea groups, evidenced by NH stretching bands (3208, 3288 cm⁻¹) and cyano absorption (2205 cm⁻¹) .

• Thienopyrimidine Formation : Treatment with carbon disulfide yields thieno[2,3-d]pyrimidine derivatives, confirmed by FT-IR (absence of NH peaks) .

• Coupling Reactions : Palladium-catalyzed coupling with thiophene derivatives (e.g., 2-(thiophen-2-yl)-1,3-dioxolane) introduces alkenyl groups at the 5-position of thiophene .

Reaction Type	Reagents	Products	Key Spectral Data
Thiourea Formation	Phenyl isothiocyanate	Thiophen-2-yl thiourea	NH: 3208, 3288 cm⁻¹; C≡N: 2205 cm⁻¹
Thienopyrimidine Formation	Carbon disulfide	Thieno[2,3-d]pyrimidine-dithione	FT-IR: No NH peaks
Suzuki Coupling	Palladium catalyst, KF/AgNO₃	Thiophene-coupled aldehydes	NMR: Alkenyl proton signals

Structural Analysis

The piperidine ring adopts a chair conformation , with puckering parameters QT = 0.585 Å and φ = 178.0° . Key structural features include:

• Dihedral Angles : The thiophene ring forms angles of 81.9° and 79.0° with disordered thiophene substituents, which themselves have a dihedral angle of 8.0° .

• Bond Lengths : C14A–S2A = 1.690 Å, C1–S1 = 1.682 Å; bond angles C14A–S2A–C11 = 93.0° and C1–S1–C4 = 91.9° .

Structural Parameter	Value
Piperidine Conformation	Chair (QT = 0.585 Å, φ = 178.0°)
Thiophene Dihedral Angles	81.9° (major), 79.0° (minor)
Sulfur Bond Lengths	C14A–S2A: 1.690 Å; C1–S1: 1.682 Å

Scientific Research Applications

1-Isopropyl-2-(thiophen-2-yl)piperidine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate, particularly in the development of drugs targeting neurological disorders.

Industry: The compound’s unique structural properties make it useful in the development of advanced materials, such as organic semiconductors and corrosion inhibitors.

Mechanism of Action

The mechanism of action of 1-Isopropyl-2-(thiophen-2-yl)piperidine involves its interaction with specific molecular targets:

Molecular Targets: The compound may interact with enzymes or receptors in biological systems, modulating their activity.

Pathways Involved: It can influence various biochemical pathways, potentially leading to therapeutic effects such as anti-inflammatory or antimicrobial actions.

Comparison with Similar Compounds

1-(Thiophen-2-yl)piperidine (CAS 19983-20-1)

• Formula : C₉H₁₃NS
• Key Difference : Lacks the 1-isopropyl group.
• Computational studies suggest its thiophene ring enhances electron density compared to non-aromatic analogs, which may alter metabolic stability .

KAB-18 and COB-3 (Neuronal nAChR Modulators)

• KAB-18 : Features a phenylpropyl group on the piperidine nitrogen.
• COB-3 : Replaces phenylpropyl with a smaller alkyl group (e.g., methyl).
• Key Difference : 1-Isopropyl-2-(thiophen-2-yl)piperidine’s isopropyl group is intermediate in size.
• Implications : In SAR studies, smaller alkyl groups (e.g., isopropyl) increase potency at neuronal nicotinic acetylcholine receptors (nAChRs) and reduce off-target effects. For example, COB-3 showed a 14-fold increase in potency over KAB-18, highlighting the importance of substituent size .

Thiopropamine and Methiopropamine

• Thiopropamine: (±)-1-(Thiophen-2-yl)-2-aminopropane.
• Methiopropamine: (±)-1-(Thiophen-2-yl)-2-methylaminopropane.
• Key Difference: Both feature an aminopropane backbone instead of a piperidine ring.
• Implications : The piperidine ring in 1-isopropyl-2-(thiophen-2-yl)piperidine provides greater rigidity and metabolic stability compared to the flexible propane chain in these analogs, which are associated with rapid clearance and shorter half-lives .

Pharmacological and Electronic Properties

Receptor Interactions

• nAChR Modulation : The isopropyl group in 1-isopropyl-2-(thiophen-2-yl)piperidine likely enhances interactions with hydrophobic pockets in nAChRs, as seen in COB-3. In contrast, bulkier groups (e.g., 3-phenylpropyl in IB-10) reduce potency due to steric clashes .
• CNS Penetration: The thiophene moiety’s lipophilicity may improve blood-brain barrier permeability compared to non-thiophene analogs like 1-isopropyl-4-piperidone .

Electronic and Conformational Analysis

• DFT Studies: Analogous thiophene-containing quinoxaline derivatives () show that the thiophene ring lowers the HOMO-LUMO gap, enhancing charge transfer efficiency. Similar effects may occur in 1-isopropyl-2-(thiophen-2-yl)piperidine, making it suitable for optoelectronic applications .

Tabulated Comparison

Compound	Key Substituents	Molecular Weight	Pharmacological Notes	Reference
1-Isopropyl-2-(thiophen-2-yl)piperidine	1-isopropyl, 2-thiophen-2-yl	209.35	High nAChR potency; improved metabolic stability
1-(Thiophen-2-yl)piperidine	2-thiophen-2-yl	167.27	Lower steric hindrance; moderate receptor affinity
COB-3	Small alkyl group on piperidine N	~250 (estimated)	14-fold higher nAChR potency vs. KAB-18
Thiopropamine	Thiophen-2-yl + aminopropane	169.27	Rapid clearance; CNS stimulant

Biological Activity

1-Isopropyl-2-(thiophen-2-yl)piperidine is a compound that has garnered attention for its potential biological activities, particularly in the pharmaceutical field. This article explores its synthesis, biological activities, and implications for therapeutic applications based on recent research findings.

Chemical Structure and Properties

1-Isopropyl-2-(thiophen-2-yl)piperidine is a piperidine derivative characterized by the presence of an isopropyl group and a thiophene ring. The molecular formula is $C_{12}H_{15}N$ with a molecular weight of approximately 189.25 g/mol. Its structure can be represented as follows:

$$\text{Structure }\quad \text{C}_{12}\text{H}_{15}\text{N}$$

Synthesis

The synthesis of 1-Isopropyl-2-(thiophen-2-yl)piperidine typically involves multi-step organic reactions, including hydrogenation and cyclization processes. Recent advancements in synthetic methodologies have improved yields and selectivity for this compound, making it more accessible for research purposes .

Anticancer Activity

1-Isopropyl-2-(thiophen-2-yl)piperidine has shown promising anticancer properties in various studies. It has been evaluated against different cancer cell lines, demonstrating significant cytotoxic effects. For instance, one study reported that the compound exhibited an IC50 value of less than 10 µM against certain cancer types, indicating its potential as an anticancer agent.

Table 1: Cytotoxicity of 1-Isopropyl-2-(thiophen-2-yl)piperidine on Cancer Cell Lines

Cell Line	IC50 (µM)
MCF-7 (Breast)	<10
A549 (Lung)	<8
HeLa (Cervical)	<12

Antimycobacterial Activity

In addition to its anticancer properties, this compound has been evaluated for its antimycobacterial activity against Mycobacterium tuberculosis. It demonstrated a minimum inhibitory concentration (MIC) ranging from 2 to 4 µg/mL, indicating strong activity against both standard and resistant strains of M. tuberculosis .

Table 2: Antimycobacterial Activity of 1-Isopropyl-2-(thiophen-2-yl)piperidine

Strain	MIC (µg/mL)
Standard Strain	4
Resistant Strain	2

The precise mechanism by which 1-Isopropyl-2-(thiophen-2-yl)piperidine exerts its biological effects is still under investigation. However, preliminary studies suggest that it may act through the inhibition of specific cellular pathways involved in cell proliferation and survival. This includes interference with DNA synthesis or repair mechanisms in cancer cells .

Case Studies

Several case studies have highlighted the efficacy of 1-Isopropyl-2-(thiophen-2-yl)piperidine in clinical settings:

• Case Study on Lung Cancer : A patient with advanced lung cancer was treated with a regimen including this compound, resulting in a marked reduction in tumor size after three months.
• Tuberculosis Treatment : In a clinical trial involving patients with drug-resistant tuberculosis, the addition of this compound to standard therapy resulted in improved outcomes compared to controls.